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Compound of Interest

Compound Name: Boc-L-glutamic acid diallyl ester

Cat. No.: B1579640

Get Quote

N-α-(tert-Butoxycarbonyl)-L-glutamic acid γ-allyl ester, commonly abbreviated as Boc-L-

Glu(OAll)-OH, is a selectively protected derivative of the amino acid L-glutamic acid. Its unique

architecture, featuring two distinct and orthogonally removable protecting groups, makes it an

invaluable asset in the fields of peptide synthesis, drug delivery, and polymer chemistry.[1][2]

The core utility of this molecule lies in its dual-protection strategy:

The tert-butoxycarbonyl (Boc) group shields the α-amino group. This group is stable under a

variety of reaction conditions but can be readily removed with mild acids, such as

trifluoroacetic acid (TFA).[3][4]

The allyl ester (All) protects the γ-carboxyl group. This group is stable to the acidic conditions

used for Boc removal but can be selectively cleaved using transition metal catalysts, most

commonly palladium(0) complexes like Pd(PPh₃)₄.[5]

This orthogonality allows for precise, stepwise chemical manipulations, enabling the

construction of highly complex peptides and other advanced molecular architectures. This

guide will explore the synthesis, characterization, and strategic applications that make Boc-L-

Glu(OAll)-OH a cornerstone reagent in modern pharmaceutical research.
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Physicochemical and Spectroscopic Profile
A thorough understanding of a reagent's physical and chemical properties is fundamental to its

effective application in the laboratory. The key characteristics of Boc-L-Glu(OAll)-OH are

summarized below.

Property Value Source

CAS Number 132286-79-4 [1][6][7]

Molecular Formula C₁₃H₂₁NO₆ [1][8]

Molecular Weight 287.31 g/mol [7][8]

Appearance White powder [1]

Purity ≥97% (HPLC) [1]

Optical Rotation
[α]D²⁰ = -11 ± 2º (c=1 in

MeOH)
[1]

Storage Conditions 0-8 °C [1]

Synonyms

Boc-L-Glu(OAll)-OH, (S)-5-

(Allyloxy)-2-((tert-

butoxycarbonyl)amino)-5-

oxopentanoic acid

[1][6]

Synthesis and Purification: A Validated Protocol
The reliable synthesis of Boc-L-Glu(OAll)-OH is crucial for its application. While several

methods exist, one common and efficient approach involves the selective esterification of the γ-

carboxylic acid of a suitably protected glutamic acid precursor. A well-documented method is

the Mitsunobu reaction, which allows for the formation of the ester under mild conditions.[5][9]

Synthetic Workflow: Mitsunobu Esterification
The synthesis starts from a commercially available precursor, N-Boc-L-glutamic acid α-tert-

butyl ester. The free γ-carboxylic acid is esterified using allyl alcohol.
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Reactants Reaction Conditions

Products & Purification

N-Boc-L-glutamic acid
α-tert-butyl ester

Mitsunobu Reaction

Allyl Alcohol Triphenylphosphine (PPh₃) DIAD or DEAD

dropwise

Anhydrous THF 0°C to Room Temp

Globally Protected Glutamate (4)

Flash Chromatography

Boc-L-Glu(OAll)-OtBu

Yields Pure Product

Forms Ester

Peptide Chain Modification Advanced Materials

Lactam Bridge Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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